Cas no 2137560-89-3 (Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-
• CAS No: 2137560-89-3
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5287639
• Update Time: 2025-05-22

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-

• Inchi： 1S/C11H19Cl/c1-4-5-10(3)11(8-12)6-9(2)7-11/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： KWIGCBMPXFLMMH-UHFFFAOYSA-N
• SMILES： C1(CCl)(C(C)CC=C)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-

The compound Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-, with CAS No. 2137560-89-3, is a specialized organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique cyclobutane ring structure, which plays a pivotal role in its chemical reactivity and potential applications. Recent studies have highlighted its significance in the development of advanced materials and as an intermediate in the synthesis of complex organic molecules.

The structural composition of this compound includes a cyclobutane ring substituted with a chloromethyl group and a 1-methyl-3-butenyl group. The presence of these substituents introduces interesting electronic and steric effects, making it a valuable component in various chemical reactions. Researchers have explored its role in polymer synthesis, where its cyclobutane ring contributes to the formation of robust and flexible polymer chains. Additionally, the chloromethyl group enhances the compound's reactivity, making it suitable for use in cross-coupling reactions and other organometallic processes.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)-. Quantum mechanical calculations have revealed that the compound exhibits unique electronic delocalization patterns, which are critical for its performance in electronic materials. These findings have opened new avenues for its application in the development of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable charge transfer complexes has further solidified its position in cutting-edge material science research.

In the field of drug discovery, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as ring-opening reactions and alkylation processes, makes it a versatile building block for medicinal chemists. Recent studies have demonstrated its utility in the synthesis of potential anticancer agents, where its unique structure contributes to the design of molecules with enhanced pharmacokinetic properties.

The synthesis of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)- involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed efficient methodologies to construct this compound, often employing transition metal catalysts to facilitate key transformations. These methods not only enhance the yield but also ensure the sustainability of the synthesis process, aligning with current trends toward green chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, Cyclobutane, 1-(chloromethyl)-3-methyl-1-(1-methyl-3-buten-1-yl)- stands out as a versatile and multifaceted compound with applications spanning materials science, drug discovery, and organic synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers across diverse disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern chemistry.